Cas no 1780865-94-2 (2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1780865-94-2
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• MDL: MFCD27989320
• CID: 5237860
• PubChem ID: 105466008
• Update Time: 2025-06-11

2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(3-piperidinyl)-
• 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD27989320
• Inchi： 1S/C9H12N2O2S/c12-9(13)7-5-11-8(14-7)6-2-1-3-10-4-6/h5-6,10H,1-4H2,(H,12,13)
• InChI Key： MWLHEJCKJHCEKC-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1CCCNC1

Additional information on 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid

Introduction to 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1780865-94-2)

2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1780865-94-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the thiazole class of molecules, which are well-known for their broad spectrum of biological functions and therapeutic applications. The presence of a piperidine moiety in its structure enhances its pharmacological relevance, making it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid consists of a thiazole ring fused with a piperidine group, connected through an amide linkage at the 3-position of the thiazole ring. This arrangement introduces a high degree of flexibility and accessibility for biological interactions, which is a critical factor in the design of pharmacologically active compounds. The carboxylic acid functionality at the 5-position further extends the compound's potential for further derivatization and functionalization, allowing for the creation of novel analogs with enhanced biological properties.

In recent years, there has been a growing interest in thiazole derivatives as scaffolds for the development of new drugs. Thiazole-based compounds have demonstrated efficacy in various therapeutic areas, including antimicrobial, anti-inflammatory, antiviral, and anticancer applications. The structural motif of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid aligns well with these trends, as it combines the favorable pharmacokinetic properties of piperidine derivatives with the bioactive potential of thiazole compounds.

One of the most compelling aspects of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid is its potential as a lead compound for the development of new therapeutic agents. The piperidine ring is known to enhance oral bioavailability and metabolic stability, while the thiazole core provides a rich scaffold for interaction with biological targets. This combination has led to several studies exploring its applications in modulating various disease pathways.

Recent research has highlighted the role of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid in inhibiting certain enzymes and receptors that are implicated in inflammatory and autoimmune diseases. Studies have shown that derivatives of this compound can interact with specific binding sites on target proteins, leading to reduced inflammation and immune response. These findings are particularly promising for conditions such as rheumatoid arthritis and inflammatory bowel disease, where modulating immune activity is key to managing symptoms.

The synthesis of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid has been optimized through various synthetic routes to ensure high yield and purity. One common approach involves the condensation of 2-aminothiazole with 3-piperidinecarbaldehyde under acidic conditions, followed by carboxylation to introduce the carboxylic acid group. Advances in synthetic methodologies have enabled chemists to produce this compound with greater efficiency and scalability, facilitating further exploration of its biological potential.

In addition to its therapeutic applications, 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid has shown promise in preclinical studies as an antimicrobial agent. The structural features of this compound allow it to disrupt bacterial cell membranes and inhibit essential metabolic pathways, making it effective against a range of bacterial strains. This has sparked interest in developing novel antibiotics based on thiazole-piperidine hybrids.

The pharmacokinetic profile of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid has also been thoroughly investigated. Preliminary studies indicate that this compound exhibits good solubility in water and moderate bioavailability when administered orally. These properties are favorable for drug development, as they suggest that the compound can be effectively delivered to target tissues without significant degradation or metabolism before reaching its site of action.

Future research on 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid is likely to focus on expanding its therapeutic applications through structure-based drug design. By modifying specific functional groups or introducing additional moieties into its structure, researchers aim to enhance its potency and selectivity against disease-causing targets. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making this compound more accessible for clinical trials and commercialization.

The growing body of evidence supporting the bioactivity and pharmacological relevance of 2-(piperidin-3-yl)-1,3-thiazole-5-carboxylic acid underscores its importance as a lead compound in medicinal chemistry. As research continues to uncover new applications and optimize its synthesis, this compound is poised to play a significant role in the development of next-generation therapeutics across multiple disease areas.